5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole
Overview
Description
The compound “5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole” belongs to the class of organic compounds known as oxadiazoles . Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of “5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole” would be characterized by the presence of the oxadiazole ring, a chloromethyl group at the 5-position, and a 2-methoxyphenyl group at the 3-position .Chemical Reactions Analysis
Oxadiazoles can participate in various chemical reactions, particularly those involving the nitrogen and oxygen atoms in the ring . The specific reactions that “5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole” can undergo would depend on factors such as the reaction conditions and the presence of other reactants.Scientific Research Applications
Organic Synthesis
5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole: is a versatile compound in organic synthesis. Its structure allows for multiple reactions, including nucleophilic substitution reactions where the chloromethyl group can be replaced with various nucleophiles, creating a diverse range of products. Additionally, the oxadiazole ring can participate in cycloaddition reactions, which are useful for creating complex fused ring systems .
Medicinal Chemistry
In medicinal chemistry, this compound’s oxadiazole core is particularly interesting due to its mimicry of the peptide bond, making it a potential candidate for the development of new drugs. It can act as a scaffold for the synthesis of molecules with potential pharmacological activities, such as enzyme inhibitors or receptor modulators .
Materials Science
The compound’s ability to undergo polymerization makes it a candidate for creating novel polymeric materials. These materials could have applications in creating new types of plastics or coatings with unique properties like enhanced thermal stability or electrical conductivity .
Environmental Science
“5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole” could be used in environmental science as a precursor for the synthesis of compounds that are used in environmental remediation processes. For example, it could be used to create absorbents for heavy metals or organic pollutants .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be used as fluorescent or chromogenic probes. These probes can be designed to react with specific analytes, causing a change in fluorescence or color that can be measured and used to detect or quantify the analytes .
Biochemistry
The compound’s reactivity makes it a useful tool in biochemistry for labeling biomolecules. It can be used to introduce reporter groups into proteins or nucleic acids, allowing for the study of biological processes in real-time .
Pharmacology
In pharmacology, the compound’s structural features can be exploited to design molecules that interact with biological targets. Its ability to form stable structures with various functional groups makes it a valuable building block for creating new therapeutic agents .
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 2-methoxyphenyl isocyanate, have been shown to interact with organic amines .
Mode of Action
It’s worth noting that 2-methoxyphenyl isocyanate, a compound with a similar structure, has been used for the protection and deprotection of amino groups . This suggests that 5-(Chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole might interact with its targets in a similar manner.
properties
IUPAC Name |
5-(chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-14-8-5-3-2-4-7(8)10-12-9(6-11)15-13-10/h2-5H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSBJMCXWHXFAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20368957 |
Source
|
| Record name | 5-(chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
110704-43-3 |
Source
|
| Record name | 5-(chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(chloromethyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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